Cas no 2172434-39-6 (5-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopentanoic acid)
5-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopentanoic acid
- 2172434-39-6
- EN300-1559674
- 5-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]pentanoic acid
-
- Inchi: 1S/C27H32N2O5/c1-29(15-7-6-12-26(31)32)25(30)16-24(18-13-14-18)28-27(33)34-17-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,18,23-24H,6-7,12-17H2,1H3,(H,28,33)(H,31,32)
- InChI Key: LVMZIJWTQIKRMZ-UHFFFAOYSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(N(C)CCCCC(=O)O)=O)C1CC1)=O
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 702
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 95.9Ų
5-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1559674-1.0g |
5-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]pentanoic acid |
2172434-39-6 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1559674-50mg |
5-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]pentanoic acid |
2172434-39-6 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1559674-100mg |
5-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]pentanoic acid |
2172434-39-6 | 100mg |
$2963.0 | 2023-09-25 | ||
| Enamine | EN300-1559674-250mg |
5-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]pentanoic acid |
2172434-39-6 | 250mg |
$3099.0 | 2023-09-25 | ||
| Enamine | EN300-1559674-500mg |
5-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]pentanoic acid |
2172434-39-6 | 500mg |
$3233.0 | 2023-09-25 | ||
| Enamine | EN300-1559674-1000mg |
5-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]pentanoic acid |
2172434-39-6 | 1000mg |
$3368.0 | 2023-09-25 | ||
| Enamine | EN300-1559674-2500mg |
5-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]pentanoic acid |
2172434-39-6 | 2500mg |
$6602.0 | 2023-09-25 | ||
| Enamine | EN300-1559674-5000mg |
5-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]pentanoic acid |
2172434-39-6 | 5000mg |
$9769.0 | 2023-09-25 | ||
| Enamine | EN300-1559674-10000mg |
5-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]pentanoic acid |
2172434-39-6 | 10000mg |
$14487.0 | 2023-09-25 |
5-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopentanoic acid Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 5-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopentanoic acid
5-3-Cyclopropyl-3-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)-N-Methylpropanamidopentanoic Acid: A Comprehensive Overview
The compound with CAS No. 2172434-39-6, named 5-3-cyclopropyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopentanoic acid, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an N-methylpropanamide moiety. These structural features make it a valuable tool in modern organic synthesis and drug discovery.
Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules, allowing researchers to explore their properties in greater depth. The cyclopropyl group, known for its unique strain and reactivity, plays a crucial role in modulating the compound's physical and chemical properties. Meanwhile, the Fmoc group is widely recognized for its utility as a protective group in peptide synthesis, ensuring stability during reaction processes. The combination of these elements positions this compound as a versatile building block in the development of advanced materials and therapeutic agents.
One of the most promising applications of this compound lies in its potential use as an intermediate in the synthesis of bioactive molecules. Researchers have demonstrated that the N-methylpropanamide functionality can be effectively utilized in the construction of peptide-based drugs, where it contributes to enhanced stability and bioavailability. Furthermore, the presence of the cyclopropyl group introduces novel reactivity patterns, enabling the creation of molecules with unprecedented biological activities.
Recent studies have also highlighted the importance of this compound in the context of green chemistry. By employing efficient catalytic methods and sustainable solvents, chemists have successfully optimized its synthesis pathway, reducing waste and energy consumption. These advancements not only align with current environmental goals but also pave the way for large-scale production of this valuable molecule.
In terms of pharmacological applications, this compound has shown potential as a lead structure for developing drugs targeting various diseases. Its ability to interact with specific biological targets makes it an attractive candidate for further exploration in drug discovery programs. Ongoing research is focused on understanding its pharmacokinetic properties and evaluating its efficacy in preclinical models.
Moreover, the integration of computational chemistry techniques has provided deeper insights into the molecular behavior of this compound. Advanced molecular modeling studies have revealed key interactions that govern its stability and reactivity, offering valuable guidance for future modifications and optimizations.
In conclusion, 5-3-cyclopropyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopentanoic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic and computational methods, positions it as a pivotal component in the advancement of modern science and technology.
2172434-39-6 (5-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidopentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)